Cas no 1196146-87-8 (6-chlorofuro[2,3-b]pyridin-3-one)

• Product Name: 6-chlorofuro[2,3-b]pyridin-3-one
• CAS No: 1196146-87-8
• MF: C₇H₄ClNO₂
• MW: 169.565160751343
• MDL: MFCD13190277
• CID: 2616395
• PubChem ID: 72212677
• Update Time: 2025-05-19

6-chlorofuro[2,3-b]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-chlorofuro[2,3-b]pyridin-3-one
• 1196146-87-8
• DB-129499
• IQOZHILPRGBCEU-UHFFFAOYSA-N
• AB70109
• 6-CHLOROFURO[2,3-B]PYRIDIN-3(2H)-ONE
• F81840
• SCHEMBL14661366
• 6-CHLORO-FURO[2,3-B]PYRIDIN-3-ONE

• MDL： MFCD13190277
• Inchi： 1S/C7H4ClNO2/c8-6-2-1-4-5(10)3-11-7(4)9-6/h1-2H,3H2
• InChI Key： IQOZHILPRGBCEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(COC=2N=1)=O

Computed Properties

• Exact Mass: 168.9930561g/mol
• Monoisotopic Mass: 168.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-chlorofuro[2,3-b]pyridin-3-one

6-Chlorofuro[2,3-b]pyridin-3-one: A Comprehensive Overview

6-Chlorofuro[2,3-b]pyridin-3-one (CAS No. 1196146-87-8) is a structurally unique heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of furofuranopyridones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a fused bicyclic system comprising a pyridine ring and a furan ring, with a chlorine substituent at the 6-position and a ketone group at the 3-position. These structural elements contribute to its intriguing chemical properties and biological functionalities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chlorofuro[2,3-b]pyridin-3-one and its analogs. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for further studies. The structural flexibility of furo[2,3-b]pyridin-3-one derivatives has been exploited to design molecules with improved pharmacokinetic profiles, which are critical for drug development.

The biological activity of 6-chlorofuro[2,3-b]pyridin-3-one has been extensively investigated in recent years. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways such as COX-2 and NF-κB. Additionally, this compound exhibits promising anticancer properties by targeting specific oncogenic signaling pathways and inducing apoptosis in cancer cells. Its ability to modulate cellular processes without significant toxicity makes it a valuable candidate for therapeutic interventions.

One of the most exciting developments involving 6-chlorofuro[2,3-b]pyridin-3-one is its application in targeted drug delivery systems. By conjugating this compound with nanoparticles or biodegradable polymers, researchers have created drug delivery vehicles that enhance bioavailability and reduce side effects. These innovations highlight the versatility of furo[2,3-b]pyridin-3-one derivatives in addressing unmet medical needs.

In conclusion, 6-chlorofuro[2,3-b]pyridin-3-one (CAS No. 1196146-87-8) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is expected to pave the way for innovative solutions in medicine and beyond.